Cas no 2228156-95-2 (1-(9H-fluoren-9-yl)methylcyclopropan-1-amine)

• Product Name: 1-(9H-fluoren-9-yl)methylcyclopropan-1-amine
• CAS No: 2228156-95-2
• MF: C₁₇H₁₇N
• MW: 235.323584318161
• CID: 6442993
• PubChem ID: 165847102
• Update Time: 2025-10-31

1-(9H-fluoren-9-yl)methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(9H-fluoren-9-yl)methylcyclopropan-1-amine
• 2228156-95-2
• EN300-1807033
• 1-[(9H-fluoren-9-yl)methyl]cyclopropan-1-amine

• Inchi： 1S/C17H17N/c18-17(9-10-17)11-16-14-7-3-1-5-12(14)13-6-2-4-8-15(13)16/h1-8,16H,9-11,18H2
• InChI Key： ZJKRLRGFXQOTMV-UHFFFAOYSA-N
• SMILES： NC1(CC2C3C=CC=CC=3C3=CC=CC=C23)CC1

Computed Properties

• Exact Mass: 235.136099547g/mol
• Monoisotopic Mass: 235.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26Ų

Additional information on 1-(9H-fluoren-9-yl)methylcyclopropan-1-amine

Professional Introduction to Compound with CAS No. 2228156-95-2 and Product Name: 1-(9H-fluoren-9-yl)methylcyclopropan-1-amine

The compound identified by the CAS number 2228156-95-2 and the product name 1-(9H-fluoren-9-yl)methylcyclopropan-1-amine represents a significant advancement in the field of medicinal chemistry, particularly in the design and development of novel therapeutic agents. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of considerable interest in both academic research and industrial applications.

At the core of this compound's structure lies a unique combination of functional groups that contribute to its distinctive chemical and biological properties. The fluorene moiety, a well-known aromatic heterocycle, is renowned for its rigidity and electronic characteristics, which often enhance the binding affinity of molecules to biological targets. In this context, the 9H-fluoren-9-yl substituent in the compound's name underscores its incorporation into a more complex framework, thereby potentially improving its pharmacokinetic and pharmacodynamic profiles.

The presence of a cyclopropane ring in the molecule introduces additional conformational constraints, which can be critical in modulating interactions with biological receptors. Cyclopropane derivatives have been increasingly studied due to their ability to engage in specific binding modes that may not be achievable with linear or other cyclic analogs. This structural feature makes 1-(9H-fluoren-9-yl)methylcyclopropan-1-amine a compelling candidate for further exploration in drug discovery.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular modeling studies suggest that the fluorene and cyclopropane moieties work synergistically to enhance binding interactions with target proteins. These predictions are supported by experimental data from high-throughput screening campaigns, which have identified several derivatives of this class as potential leads for therapeutic intervention.

In particular, the 1-(9H-fluoren-9-yl)methylcyclopropan-1-amine molecule has shown promise in preliminary pharmacological assays. Research indicates that it may exhibit inhibitory effects on enzymes implicated in various disease pathways, including cancer and inflammation. The precise mechanism of action remains under investigation, but early findings suggest that its unique structural features contribute to selective binding and potent activity.

The synthesis of this compound presents an interesting challenge due to the complexity of its structure. Traditional synthetic routes have been developed, leveraging cross-coupling reactions and ring-closing metathesis to construct the desired framework. Recent innovations in synthetic methodology have further refined these processes, enabling higher yields and improved purity levels. These advancements are crucial for ensuring that subsequent biological evaluations are conducted on robust material.

As interest in targeted therapies continues to grow, compounds like 1-(9H-fluoren-9-yl)methylcyclopropan-1-amine are being evaluated for their potential as scaffolds for drug development. The combination of structural rigidity provided by the fluorene ring and the conformational flexibility offered by the cyclopropane moiety makes this molecule particularly versatile. Researchers are exploring modifications to both moieties to optimize biological activity while maintaining favorable pharmacokinetic properties.

The role of computational tools in guiding synthetic design cannot be overstated. Software packages capable of predicting molecular properties and virtual screening have accelerated the discovery process significantly. By integrating experimental data with computational insights, scientists can rapidly identify promising candidates for further investigation. This approach has already led to several breakthroughs in drug discovery pipelines.

Future directions for research on 1-(9H-fluoren-9-yl)methylcyclopropan-1-amine include exploring its potential as an intermediate in larger synthetic schemes. Additionally, studies are underway to investigate its interactions with biological targets at a molecular level using techniques such as X-ray crystallography and NMR spectroscopy. These efforts will provide critical insights into how the compound exerts its effects and inform subsequent structural optimization efforts.

The broader implications of this work extend beyond individual compounds to the development of novel methodologies for drug discovery. The integration of computational chemistry with traditional experimental approaches represents a paradigm shift in how therapeutic agents are designed and evaluated. As such, compounds like 1-(9H-fluoren-9-yl)methylcyclopropan-1-amine serve as important benchmarks for future research endeavors.

In conclusion, the compound with CAS No. 2228156-95-2 and product name 1-(9H-fluoren-9-yl)methylcyclopropan-1-amine exemplifies the innovative spirit driving modern medicinal chemistry forward. Its unique structure, combined with promising biological activity, positions it as a valuable asset in ongoing efforts to develop new treatments for human diseases. As research continues to uncover new applications for this molecule, it is likely to play an increasingly significant role in pharmaceutical development.